Cas no 2172087-17-9 (methyl({1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl})amine)
methyl({1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties
Names and Identifiers
-
- methyl({[1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methyl})amine
- EN300-1597090
- 2172087-17-9
- methyl({1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl})amine
-
- Inchi: 1S/C13H24N4O/c1-9(2)10(3)17-13(11-5-6-18-8-11)12(7-14-4)15-16-17/h9-11,14H,5-8H2,1-4H3
- InChI Key: DFCZKQUAHNASGE-UHFFFAOYSA-N
- SMILES: O1CCC(C1)C1=C(CNC)N=NN1C(C)C(C)C
Computed Properties
- Exact Mass: 252.19501140g/mol
- Monoisotopic Mass: 252.19501140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 52Ų
methyl({1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1597090-0.05g |
methyl({[1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172087-17-9 | 0.05g |
$1560.0 | 2023-07-10 | ||
| Enamine | EN300-1597090-0.1g |
methyl({[1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172087-17-9 | 0.1g |
$1635.0 | 2023-07-10 | ||
| Enamine | EN300-1597090-0.25g |
methyl({[1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172087-17-9 | 0.25g |
$1708.0 | 2023-07-10 | ||
| Enamine | EN300-1597090-0.5g |
methyl({[1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172087-17-9 | 0.5g |
$1783.0 | 2023-07-10 | ||
| Enamine | EN300-1597090-1.0g |
methyl({[1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172087-17-9 | 1.0g |
$1857.0 | 2023-07-10 | ||
| Enamine | EN300-1597090-2.5g |
methyl({[1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172087-17-9 | 2.5g |
$3641.0 | 2023-07-10 | ||
| Enamine | EN300-1597090-5.0g |
methyl({[1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172087-17-9 | 5.0g |
$5387.0 | 2023-07-10 | ||
| Enamine | EN300-1597090-10.0g |
methyl({[1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172087-17-9 | 10.0g |
$7988.0 | 2023-07-10 | ||
| Enamine | EN300-1597090-50mg |
methyl({[1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172087-17-9 | 50mg |
$1560.0 | 2023-09-23 | ||
| Enamine | EN300-1597090-100mg |
methyl({[1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172087-17-9 | 100mg |
$1635.0 | 2023-09-23 |
methyl({1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl})amine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on methyl({1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl})amine
Methyl({1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl})amine: A Comprehensive Overview
The compound with CAS No. 2172087-17-9, commonly referred to as methyl({1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl})amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a triazole ring system, a methylamine group, and several substituents that contribute to its functional diversity. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.
The methylamine group in the molecule plays a crucial role in determining its reactivity and solubility properties. Methylamine is a common amine derivative known for its ability to act as a nucleophile in various reactions. In this compound, the methylamine group is attached to a triazole ring system, which further enhances its versatility. Triazole rings are well-known for their aromatic stability and ability to participate in hydrogen bonding, making them valuable components in drug design and material science.
The 3-methylbutan-2-yl substituent attached to the triazole ring introduces steric bulk into the molecule. This substituent not only influences the physical properties of the compound but also plays a role in modulating its biological activity. Recent studies have shown that such alkyl substituents can significantly affect the pharmacokinetics of drugs by altering their absorption, distribution, metabolism, and excretion profiles.
Another notable feature of this compound is the presence of an oxolan ring system at position 5 of the triazole ring. Oxolane derivatives are known for their ability to form cyclic ethers and are often used as protecting groups in organic synthesis. The oxolan substituent in this compound likely contributes to its stability and may influence its reactivity in various chemical transformations.
Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into the molecular structure and stereochemistry of the compound, paving the way for further exploration of its applications.
In terms of applications, methyl({1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl})amine has shown promise in drug discovery efforts targeting various therapeutic areas. Its unique combination of functional groups makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Additionally, this compound could serve as a building block for constructing more complex molecules with tailored properties.
One area where this compound has garnered significant attention is in the development of bioactive molecules. The triazole ring system is known to exhibit anti-inflammatory and anticancer properties when appropriately substituted. The presence of the methylamine group further enhances its potential as a bioactive agent by enabling interactions with cellular machinery.
Furthermore, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing such compounds. Researchers have explored the use of catalytic systems and environmentally friendly solvents to reduce waste and improve efficiency during synthesis. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing.
In conclusion, methyl({1-(3-methylbutan-2-y l)-5-(oxolan - yl)-1H - yl})amine represents a fascinating example of how modern synthetic chemistry can yield complex molecules with diverse applications. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical science.
2172087-17-9 (methyl({1-(3-methylbutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl})amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)